Cas no 647007-88-3 (Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethylester)

• Product Name: Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethylester
• CAS No: 647007-88-3
• MF: C₁₂H₁₃F₃N₂O₅
• MW: 322.237233877182
• MDL: MFCD33022187
• CID: 418861
• Update Time: 2025-11-01

Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethylester
• tert-butyl (4-nitro-2-(trifluoromethyl)phenoxy)carbamate

• MDL： MFCD33022187
• Inchi： 1S/C12H13F3N2O5/c1-11(2,3)21-10(18)16-22-9-5-4-7(17(19)20)6-8(9)12(13,14)15/h4-6H,1-3H3,(H,16,18)
• InChI Key： ZWCMTPSLHZTLEL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NOC1=CC=C([N+]([O-])=O)C=C1C(F)(F)F

Additional information on Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethylester

Comprehensive Overview of Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethyl ester (CAS No. 647007-88-3)

The compound Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethyl ester (CAS No. 647007-88-3) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. This ester derivative is characterized by its unique molecular structure, which includes a 4-nitro-2-(trifluoromethyl)phenoxy group attached to a carbamic acid backbone, further esterified with a 1,1-dimethylethyl group. The presence of both nitro and trifluoromethyl groups enhances its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced bioavailability and metabolic stability, making them a focal point in drug discovery. Researchers are particularly interested in CAS No. 647007-88-3 as a potential intermediate for developing novel therapeutics targeting inflammatory diseases and microbial infections. Its structural features align with current trends in fluorine-containing pharmaceuticals, a hot topic in medicinal chemistry.

From an agrochemical perspective, Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethyl ester has shown promise as a precursor for designing next-generation pesticides. The nitro and trifluoromethyl moieties contribute to its potential insecticidal and herbicidal properties, addressing the growing need for environmentally sustainable crop protection solutions. This aligns with global discussions on green chemistry and sustainable agriculture, which dominate industry forums and academic research.

The synthesis of CAS No. 647007-88-3 typically involves multi-step organic reactions, including esterification and nitration processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to optimize its production, reflecting the broader shift toward efficient and scalable manufacturing methods. These innovations are critical for meeting the rising demand for high-purity intermediates in both pharmaceutical and agrochemical sectors.

Analytical characterization of Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethyl ester relies on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise identification and quantification, which are essential for quality control in industrial applications. The compound's stability under various conditions is also a subject of ongoing research, particularly in the context of formulation development and storage optimization.

In the realm of AI-driven drug discovery, CAS No. 647007-88-3 has garnered attention as a candidate for virtual screening and molecular docking studies. Computational models predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This intersection of computational chemistry and experimental validation exemplifies the modern approach to chemical innovation.

Environmental and safety assessments of Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethyl ester are integral to its commercialization. Regulatory compliance with guidelines such as REACH and EPA standards ensures its safe handling and disposal. These evaluations are particularly relevant given the increasing emphasis on corporate sustainability and eco-friendly manufacturing practices.

Market trends indicate a growing interest in custom synthesis and contract manufacturing of niche compounds like CAS No. 647007-88-3. Specialty chemical suppliers are expanding their portfolios to cater to the evolving needs of research institutions and industrial clients. This trend underscores the compound's commercial viability and its role in advancing cutting-edge chemical solutions.

In summary, Carbamic acid, [4-nitro-2-(trifluoromethyl)phenoxy]-, 1,1-dimethylethyl ester (CAS No. 647007-88-3) represents a versatile and valuable chemical entity with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes, combined with ongoing research and development efforts, position it as a key player in the future of specialty chemicals. As scientific and industrial communities continue to explore its potential, this compound is poised to contribute significantly to innovations in healthcare and sustainable agriculture.